Ethyl 3-([1,1'-biphenyl]-4-ylcarboxamido)benzofuran-2-carboxylate

• IUPAC Name: ethyl 3-[(4-phenylbenzoyl)amino]-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C24H19NO4/c1-2-28-24(27)22-21(19-10-6-7-11-20(19)29-22)25-23(26)18-14-12-17(13-15-18)16-8-4-3-5-9-16/h3-15H,2H2,1H3,(H,25,26)
• InChI Key: PRCZVQHJCFDXDB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC=C2O1)NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C24H19NO4
• Molecular Weight: 385.4 g/mol

Description

Ethyl 3-([1,1'-biphenyl]-4-ylcarboxamido)benzofuran-2-carboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the benzofuran family and is known for its unique properties, which make it an ideal candidate for research purposes.

Scientific Research Applications

Chemistry and Synthesis

Ethyl 3-([1,1'-biphenyl]-4-ylcarboxamido)benzofuran-2-carboxylate is involved in diverse chemical reactions, highlighting its significance in synthetic chemistry. Research shows its utility in the decyclization process, where Ethyl 2-[5-aryl-2-oxofuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylates react with secondary amines to yield specific amide derivatives, demonstrating its role in synthesizing complex organic molecules (Vasileva et al., 2018). Additionally, its involvement in the facile synthesis of methylenedioxy-bearing 2-(benzofuran-2-yl)-quinoline-3-carboxylic acid derivatives through one-pot reactions illustrates its utility in creating novel compounds with potential pharmacological activities (Gao et al., 2011).

Material Science and Polymer Chemistry

The molecule serves as a precursor in the synthesis of benzofulvene derivatives, which exhibit properties like thermoreversible polymerization/depolymerization. This capability suggests its application in developing new materials with adjustable physical properties for various technological applications, including smart materials and nanotechnology (Cappelli et al., 2007).

Biological Activity

Research into benzofuran derivatives reveals their potential biological activities. For instance, studies on certain benzofuran compounds have identified their abilities to inhibit HIV-1 and HIV-2 replication in cell cultures, indicating the potential of ethyl 3-([1,1'-biphenyl]-4-ylcarboxamido)benzofuran-2-carboxylate derivatives in antiviral research (Mubarak et al., 2007).

Molecular Structure Analysis

The crystal structure analysis of related benzofuran compounds provides insights into their molecular conformations, intermolecular interactions, and the effects of substituents on their physical properties. Such studies are crucial for understanding the chemical behavior of ethyl 3-([1,1'-biphenyl]-4-ylcarboxamido)benzofuran-2-carboxylate and designing molecules with desired characteristics for specific applications (Choi et al., 2007).